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Compound of Interest

Compound Name: 2,4-Dibromobutanoic acid

Cat. No.: B1590518

Abstract

This technical guide provides a comprehensive overview of 2,4-Dibromobutanoic acid, a
halogenated carboxylic acid utilized as a key intermediate in advanced organic synthesis. The
document details its fundamental physicochemical properties, with a focus on its molecular
weight. Furthermore, it outlines its application in synthetic pathways, particularly in the
production of biologically significant molecules. This guide serves as a technical resource for
professionals engaged in chemical research and pharmaceutical development.

Physicochemical Properties

2,4-Dibromobutanoic acid, also known as 2,4-dibromobutyric acid, is a chemical compound
with the molecular formula CaHeBr202.[1] Its structure features a four-carbon butanoic acid
backbone with bromine atoms substituted at the alpha (C2) and gamma (C4) positions. This
bifunctional nature makes it a versatile building block in chemical synthesis.[2] The key
guantitative properties of this compound are summarized in the table below.
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Property Value Reference(s)
Molecular Weight 245.90 g/mol [1]

Molecular Formula C4HeBr20:2 [1][3]

CAS Number 63164-16-9 [11[3]

IUPAC Name 2,4-dibromobutanoic acid [1]

Density (Predicted) 2.121 £ 0.06 g/cm3 [4]

Boiling Point (Predicted) 294.1 £ 25.0 °C at 760 mmHg [4]

pKa (Predicted) 2.66 £0.10 [4]

Canonical SMILES C(CBr)C(C(=0)O)Br [1]
Monoisotopic Mass 243.87345 Da [1]

Synthesis and Applications

2,4-Dibromobutanoic acid is primarily utilized as an intermediate and building block in the
synthesis of more complex molecules, including active pharmaceutical ingredients (APIs) and
agrochemicals.[2] The two bromine atoms at different positions provide reactive sites for
various nucleophilic substitution reactions, enabling the construction of diverse molecular
architectures.

Role in the Synthesis of Lipoic Acid Derivatives

A notable application of 2,4-Dibromobutanoic acid is in the synthesis of derivatives of lipoic
acid, a compound known for its antioxidant and anti-inflammatory properties.[5] The synthetic
pathway involves the transformation of 2,4-Dibromobutanoic acid into compounds like 2,4-
bismethylthio-butanoic acid (BMTBA) and subsequently to 2,4-dimercaptobutanoic acid
(tetranor-DHLA), which have demonstrated biological activity.[5]

The general workflow for this synthesis is illustrated in the diagram below.
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Synthesis of Lipoic Acid Analogs
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Caption: Synthetic pathway to lipoic acid analogs via 2,4-Dibromobutanoic acid.
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Experimental Protocol Context: Synthesis of Lipoic Acid
Derivatives

While a detailed, step-by-step protocol for the synthesis of 2,4-Dibromobutanoic acid itself is
not readily available in public literature, its subsequent use is documented. The following
outlines the conceptual steps for its conversion based on the pathway illustrated above[5].

Obijective: To synthesize 2,4-dimercaptobutanoic acid (tetranor-DHLA) using 2,4-
Dibromobutanoic acid as a key intermediate.

Step 1: Esterification of 2,4-Dibromobutanoic acid

o Reaction: The carboxylic acid group of 2,4-Dibromobutanoic acid is converted to a methyl
ester, typically using methanol in the presence of an acid catalyst (e.g., H2SOa4) under reflux
conditions. This protects the carboxylic acid and prevents side reactions in the subsequent
step.

e Product: Methyl 2,4-dibromobutanoate.
Step 2: Nucleophilic Substitution (Thiolation)

o Reaction: The esterified intermediate, methyl 2,4-dibromobutanoate, is reacted with a sulfur-
based nucleophile, such as sodium methanethiolate (NaSMe). This results in the
displacement of both bromine atoms to form thioether linkages.

e Product: 2,4-Bismethylthio-butanoic acid (BMTBA), after hydrolysis of the ester.
Step 3: Reduction to Dithiol

o Reaction: The thioether groups in BMTBA are reduced to thiol groups. This can be achieved
using a strong reducing agent, such as sodium in liquid ammonia.

e Final Product: 2,4-Dimercaptobutanoic acid (tetranor-DHLA).

Note: Each step would require appropriate solvent selection, temperature control, work-up
procedures (e.g., extraction, washing), and purification techniques (e.g., chromatography,
distillation) to isolate and purify the desired products.
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Logical Relationships in Synthesis

The utility of 2,4-Dibromobutanoic acid is fundamentally linked to the reactivity of its
functional groups. The logical relationship between its structure and its role as a synthetic
intermediate is visualized below.
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Caption: Functional group reactivity map for 2,4-Dibromobutanoic acid.

This diagram illustrates that the synthetic versatility of the molecule stems from three primary
reactive sites: the carboxylic acid group and the two bromine substituents, which can undergo
different classes of reactions, often independently, to build molecular complexity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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